Cas no 2137550-07-1 (1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)-)

1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- structure
2137550-07-1 structure
Product Name:1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)-
CAS No:2137550-07-1
MF:C12H21N3
MW:207.315242528915
CID:5287028
Update Time:2025-11-01

1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)-
    • Inchi: 1S/C12H21N3/c1-9-3-4-10(2)12(5-9)15-7-11(6-13)14-8-15/h7-10,12H,3-6,13H2,1-2H3
    • InChI Key: VOABZTQMTFYKNN-UHFFFAOYSA-N
    • SMILES: C1N(C2CC(C)CCC2C)C=C(CN)N=1

1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-679307-0.05g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
0.05g
$864.0 2023-03-11
Enamine
EN300-679307-0.1g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
0.1g
$904.0 2023-03-11
Enamine
EN300-679307-0.25g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
0.25g
$946.0 2023-03-11
Enamine
EN300-679307-0.5g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
0.5g
$987.0 2023-03-11
Enamine
EN300-679307-1.0g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
1g
$0.0 2023-06-07
Enamine
EN300-679307-2.5g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
2.5g
$2014.0 2023-03-11
Enamine
EN300-679307-5.0g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
5.0g
$2981.0 2023-03-11
Enamine
EN300-679307-10.0g
[1-(2,5-dimethylcyclohexyl)-1H-imidazol-4-yl]methanamine
2137550-07-1
10.0g
$4421.0 2023-03-11

1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- Related Literature

Additional information on 1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)-

Recent Advances in the Study of 1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- (CAS: 2137550-07-1)

The compound 1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- (CAS: 2137550-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its imidazole core, combined with the dimethylcyclohexyl moiety, offers a promising platform for the design of novel bioactive molecules. Researchers have explored its potential as a modulator of various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. The compound's ability to interact with these targets has been demonstrated through in vitro and in vivo studies, suggesting its utility in the development of new therapeutic agents.

One of the key advancements in the study of 1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- is its synthesis and optimization. Recent publications have detailed improved synthetic routes that enhance yield and purity, making the compound more accessible for further research. These advancements have also enabled the exploration of structural analogs, which are being evaluated for their improved pharmacokinetic and pharmacodynamic properties. The compound's stability and bioavailability have been key focus areas, with researchers employing advanced analytical techniques to characterize its behavior in biological systems.

In addition to its synthetic and biological properties, the compound has shown promise in preclinical studies for various therapeutic indications. For instance, it has been investigated for its potential anti-inflammatory and antimicrobial effects. Preliminary data suggest that it may inhibit key enzymes involved in inflammatory cascades, offering a new avenue for the treatment of chronic inflammatory diseases. Furthermore, its antimicrobial activity against a range of pathogens has been documented, highlighting its potential as a broad-spectrum antimicrobial agent.

Despite these promising findings, challenges remain in the development of 1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- as a therapeutic agent. Issues such as toxicity, selectivity, and formulation stability need to be addressed through further research. Ongoing studies are focused on optimizing the compound's properties to enhance its therapeutic index and minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1H-Imidazole-4-methanamine, 1-(2,5-dimethylcyclohexyl)- (CAS: 2137550-07-1) represents a promising candidate for drug development, with its unique structural features and diverse biological activities. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial in unlocking its full potential. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and pharmaceutical sciences.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen